Cas no 2384674-18-2 (2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2384674-18-2
• MF: C₇H₅Br₂FO₃S
• MW: 347.984203100204
• CID: 6143863
• PubChem ID: 165904495
• Update Time: 2025-06-26

2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-4-methoxybenzene-1-sulfonyl fluoride
• EN300-6486182
• 2384674-18-2
• 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H5Br2FO3S/c1-13-6-2-5(9)7(3-4(6)8)14(10,11)12/h2-3H,1H3
• InChI Key： QSRAWIJIRZYTKF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1S(=O)(=O)F)Br)OC

Computed Properties

• Exact Mass: 347.82897g/mol
• Monoisotopic Mass: 345.83102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride

2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride (CAS No. 2384674-18-2)

The compound 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride (CAS No. 2384674-18-2) is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a brominated aromatic ring. The presence of the sulfonyl fluoride group makes it particularly reactive, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions and coupling reactions.

Recent studies have highlighted the potential of 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride in the synthesis of advanced materials. For instance, researchers have explored its use as an intermediate in the preparation of novel polymers and biodegradable materials. The compound's ability to undergo controlled polymerization under specific conditions has opened new avenues for developing sustainable materials with tailored properties.

In addition to its role in materials science, 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride has also been investigated for its potential in pharmaceutical applications. The sulfonyl fluoride group is known to exhibit bioactivity in certain contexts, making this compound a promising candidate for drug discovery efforts. Recent findings suggest that it may serve as a lead compound for developing new classes of therapeutic agents targeting specific biological pathways.

The synthesis of 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride involves a multi-step process that requires precise control over reaction conditions. The starting material is typically brominated aromatic compounds, which are subjected to sulfonation and subsequent fluorination steps. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, ensuring high yields and purity levels.

From an environmental perspective, the handling and disposal of 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride require careful consideration due to its reactive nature. Studies on its environmental impact have shown that it can degrade under certain conditions, but further research is needed to fully understand its behavior in different ecosystems.

In conclusion, 2,5-Dibromo-4-methoxybenzene-1-sulfonyl fluoride (CAS No. 2384674-18-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an even more significant role in the development of innovative materials and therapies.